Cas no 2228129-76-6 (2-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228129-76-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6615577
• PubChem ID: 165617728
• Update Time: 2025-10-29

2-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid
• 2228129-76-6
• EN300-1823548

• Inchi： 1S/C8H10N2O2/c1-4-2-7(10-9-4)5-3-6(5)8(11)12/h2,5-6H,3H2,1H3,(H,9,10)(H,11,12)
• InChI Key： GSIQLGIPTWRDLK-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=C(C)NN=1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66Ų

Additional information on 2-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2228129-76-6)

The compound 2-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2228129-76-6) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive combination of a cyclopropane ring and a pyrazole moiety makes it a valuable scaffold for designing novel therapeutic agents. Researchers are particularly interested in its potential applications as a bioactive intermediate or a pharmacophore in the development of small-molecule drugs targeting inflammation, metabolic disorders, and neurological conditions.

In recent years, the demand for heterocyclic compounds like 2-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid has surged due to their versatility in drug design. The pyrazole ring, a key feature of this compound, is known for its ability to modulate biological pathways, making it a hotspot in AI-driven drug discovery platforms. With the rise of machine learning in chemistry, researchers are leveraging computational tools to predict the ADME properties (Absorption, Distribution, Metabolism, and Excretion) of such molecules, accelerating the identification of promising candidates for preclinical studies.

The cyclopropane component of this compound adds another layer of complexity and functionality. Cyclopropane rings are often incorporated into drug molecules to enhance metabolic stability and improve binding affinity to target proteins. This has led to a growing interest in structure-activity relationship (SAR) studies involving 2-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid, as scientists aim to optimize its pharmacological profile. Questions like "How does the cyclopropane ring influence the compound's bioavailability?" or "What are the synthetic routes for pyrazole-cyclopropane hybrids?" are frequently searched in academic and industrial research databases.

From a synthetic chemistry perspective, the preparation of 2-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid involves multi-step organic transformations, often requiring catalyzed cross-coupling reactions or cyclization strategies. The compound's carboxylic acid functionality provides a handle for further derivatization, enabling the creation of amides, esters, or other derivatives with tailored properties. This flexibility aligns with the current trend in fragment-based drug design, where small, modular building blocks are assembled to create libraries of potential drug candidates.

Environmental and green chemistry considerations are also shaping the discourse around compounds like 2-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid. Researchers are exploring sustainable synthetic methods, such as microwave-assisted synthesis or biocatalysis, to reduce the ecological footprint of chemical production. These approaches resonate with the broader scientific community's focus on sustainable pharmaceuticals and green solvents, topics that frequently appear in search queries related to modern chemical synthesis.

In summary, 2-(5-methyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2228129-76-6) represents a compelling case study at the intersection of medicinal chemistry, computational drug design, and sustainable synthesis. Its unique structural features and potential applications continue to inspire innovative research, addressing both scientific challenges and industry demands. As the field evolves, this compound is likely to remain a subject of interest for those exploring the frontiers of small-molecule therapeutics and precision medicine.